1,3,5-Benzenetricarboxylic acid
1,3,5-Benzenetricarboxylic acid
Trimesic acid is a planar benzoic acid that has been used as a non-immunoglobin protein scaffold for studies of protein-protein interactions. It also has various industrial uses in synthesizing adhesive and coating materials, plastics engineering, and as a pharmaceutical intermediate.
Brand Name:
Vulcanchem
CAS No.:
554-95-0
VCID:
VC0108450
InChI:
InChI=1S/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
SMILES:
C1=C(C=C(C=C1C(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C9H6O6
Molecular Weight:
210.14 g/mol
1,3,5-Benzenetricarboxylic acid
CAS No.: 554-95-0
Reference Standards
VCID: VC0108450
Molecular Formula: C9H6O6
Molecular Weight: 210.14 g/mol
CAS No. | 554-95-0 |
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Product Name | 1,3,5-Benzenetricarboxylic acid |
Molecular Formula | C9H6O6 |
Molecular Weight | 210.14 g/mol |
IUPAC Name | benzene-1,3,5-tricarboxylic acid |
Standard InChI | InChI=1S/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15) |
Standard InChIKey | QMKYBPDZANOJGF-UHFFFAOYSA-N |
SMILES | C1=C(C=C(C=C1C(=O)O)C(=O)O)C(=O)O |
Canonical SMILES | C1=C(C=C(C=C1C(=O)O)C(=O)O)C(=O)O |
Appearance | Assay:≥98%A crystalline solid |
Physical Description | DryPowde |
Description | Trimesic acid is a planar benzoic acid that has been used as a non-immunoglobin protein scaffold for studies of protein-protein interactions. It also has various industrial uses in synthesizing adhesive and coating materials, plastics engineering, and as a pharmaceutical intermediate. |
Solubility | 0.13 M |
Synonyms | 1,3,5-benzenetricarboxylate 1,3,5-benzenetricarboxylic acid benzene-1,3,5-carboxylic acid trimesic acid trimesic acid, monosodium salt trimesic acid, trisodium salt |
PubChem Compound | 11138 |
Last Modified | Nov 11 2021 |
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